Cas no 69932-04-3 (1H-Pyrazolium, 1-butyl-2-methyl-, iodide)

• Product name: 1H-Pyrazolium, 1-butyl-2-methyl-, iodide
• CAS No: 69932-04-3
• MF: C₈H₁₇IN₂
• MW: 268.138454198837
• CID: 391125
• PubChem ID: 71374329

1H-Pyrazolium, 1-butyl-2-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolium, 1-butyl-2-methyl-, iodide
• 1-butyl-2-methyl-1,3-dihydropyrazol-1-ium,iodide
• 1-Butyl-2-methyl-2,3-dihydro-1H-pyrazol-1-ium iodide
• DTXSID00797120
• 69932-04-3

• Inchi： InChI=1S/C8H16N2.HI/c1-3-4-7-10-8-5-6-9(10)2;/h5,8H,3-4,6-7H2,1-2H3;1H
• InChI Key： XJBXMNIDCBFBOJ-UHFFFAOYSA-N
• SMILES： CCCC[NH+]1C=CCN1C.[I-]

Computed Properties

• Exact Mass: 250.9102
• Monoisotopic Mass: 268.04365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14